Cas no 1909305-02-7 (3-amino-1-tert-butylpyrrolidin-2-one hydrochloride)

• Product Name: 3-amino-1-tert-butylpyrrolidin-2-one hydrochloride
• CAS No: 1909305-02-7
• MDL: MFCD29763045
• CID: 4628340
• PubChem ID: 121553736
• Update Time: 2025-05-19

3-amino-1-tert-butylpyrrolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-tert-butylpyrrolidin-2-one hydrochloride

• MDL： MFCD29763045

Additional information on 3-amino-1-tert-butylpyrrolidin-2-one hydrochloride

Recent Advances in the Study of 3-amino-1-tert-butylpyrrolidin-2-one hydrochloride (CAS: 1909305-02-7)

3-amino-1-tert-butylpyrrolidin-2-one hydrochloride (CAS: 1909305-02-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-amino-1-tert-butylpyrrolidin-2-one hydrochloride, emphasizing its role as a versatile building block for pyrrolidine-based scaffolds. The researchers demonstrated that the compound could be efficiently synthesized via a multi-step process involving tert-butyl group protection, cyclization, and subsequent hydrochloride salt formation. The study also highlighted the compound's stability under various conditions, making it suitable for further derivatization in medicinal chemistry applications.

In terms of pharmacological activity, preliminary in vitro studies have shown that derivatives of 3-amino-1-tert-butylpyrrolidin-2-one hydrochloride exhibit promising binding affinities to specific neurotransmitter receptors, particularly those involved in neurodegenerative diseases. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound displayed selective inhibition of monoamine oxidase B (MAO-B), an enzyme target for Parkinson's disease therapy. These findings suggest potential applications in the development of new neuroprotective agents.

Further investigations into the compound's mechanism of action have revealed interesting insights into its interactions with biological targets. Molecular docking studies indicate that the tert-butyl group and the protonated amino moiety play crucial roles in stabilizing ligand-receptor complexes. This structural feature has been exploited in the design of novel drug candidates, as evidenced by several patent applications filed in 2023 that utilize 3-amino-1-tert-butylpyrrolidin-2-one hydrochloride as a core structure for CNS-targeted compounds.

The compound's potential extends beyond neurological applications. Recent research has explored its use in the development of antimicrobial agents, with some derivatives showing activity against drug-resistant bacterial strains. A study published in European Journal of Medicinal Chemistry demonstrated that modifications to the pyrrolidinone ring could enhance antibacterial properties while maintaining favorable pharmacokinetic profiles. This versatility underscores the importance of 3-amino-1-tert-butylpyrrolidin-2-one hydrochloride as a valuable scaffold in medicinal chemistry.

Looking forward, several research groups are investigating the compound's potential in targeted drug delivery systems. Its structural features make it amenable to conjugation with various drug molecules and nanoparticles, offering possibilities for improved therapeutic efficacy and reduced side effects. Ongoing clinical trials involving derivatives of this compound are expected to provide more definitive data on its therapeutic potential in the coming years.

In conclusion, 3-amino-1-tert-butylpyrrolidin-2-one hydrochloride (CAS: 1909305-02-7) represents a promising chemical entity with diverse applications in pharmaceutical research. Its synthetic accessibility, structural versatility, and demonstrated biological activities make it a valuable tool for drug discovery efforts targeting various disease areas. Continued research into its derivatives and mechanisms of action will likely yield important contributions to the field of medicinal chemistry in the near future.